3-Chloro-2-(1,1,2,2-tetrafluoroethyl)chromone

Specification

• Molecular Formula: C11H5ClF4O2
• Molecular Weight: 280.60 g/mol
• IUPAC Name: 3-chloro-2-(1,1,2,2-tetrafluoroethyl)chromen-4-one
• Standard InChI: InChI=1S/C11H5ClF4O2/c12-7-8(17)5-3-1-2-4-6(5)18-9(7)11(15,16)10(13)14/h1-4,10H
• Standard InChI Key: YINMKSOHIKBPQP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=C(O2)C(C(F)F)(F)F)Cl

Introduction

Structural and Physicochemical Properties

Molecular Architecture

The compound’s structure consists of a chromone backbone (benzopyran-4-one) with two key substituents:

• A chlorine atom at position 3, which introduces electron-withdrawing effects, modulating electrophilic substitution patterns.

• A 1,1,2,2-tetrafluoroethyl group ($-\text{CF}_2\text{CF}_2\text{H}$) at position 2, contributing steric bulk and lipophilicity while influencing metabolic stability.

The tetrafluoroethyl group’s electron-deficient nature arises from the strong electronegativity of fluorine, which polarizes adjacent carbon-fluorine bonds. This property enhances the compound’s reactivity in nucleophilic environments, a trait exploited in derivatization reactions.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	$\text{C}_{11}\text{H}_5\text{ClF}_4\text{O}_2$
Molecular Weight	280.60 g/mol
CAS Number	Not publicly disclosed
Solubility	Likely lipophilic (estimated)
Melting Point	Undetermined (research-grade)

Synthesis and Reaction Pathways

Synthetic Routes

The synthesis of 3-chloro-2-(1,1,2,2-tetrafluoroethyl)chromone typically follows multi-step protocols involving:

• Baker-Venkatraman Rearrangement: Starting with 2-hydroxyacetophenone derivatives, condensation with fluorinated acyl chlorides (e.g., 1,1,2,2-tetrafluoroethyl carbonyl chloride) yields intermediate esters. Rearrangement under basic conditions (e.g., KOH) produces ketoenols, which cyclize to form the chromone core.

• Halogenation: Chlorination at position 3 is achieved using reagents like $\text{POCl}_3$, which selectively targets the chromone’s aromatic ring.

Table 2: Representative Synthesis Conditions

Step	Reagents/Conditions	Yield
Condensation	$\text{POCl}_3$, 80°C	60–70%
Rearrangement	KOH, ethanol, reflux	75–85%
Cyclization	Conc. HCl, 100°C	80–90%

Chemical Reactivity

The compound undergoes characteristic chromone reactions, including:

• Electrophilic Substitution: The electron-deficient C-2 position (due to fluorine) facilitates nucleophilic attacks, enabling functionalization with amines or thiols.

• Ring-Opening Reactions: Treatment with hydroxylamine derivatives can cleave the pyrone ring, forming isoxazole or pyrazole hybrids, as observed in related fluorinated chromones.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR)

• $^1\text{H}$ NMR: Signals for the tetrafluoroethyl group appear as a triplet of triplets ($\delta$ 5.96 ppm, $J = 53.2 \, \text{Hz}$) due to coupling with fluorine atoms.

• $^{19}\text{F}$ NMR: Distinct resonances at $\delta$ −97.4 ppm (CF$_2$) and −133.9 ppm (CF$_2$H), confirming the tetrafluoroethyl substituent.

Infrared (IR) Spectroscopy

Strong absorption bands at $1720 \, \text{cm}^{-1}$ (C=O stretch) and $1250–1100 \, \text{cm}^{-1}$ (C-F vibrations) validate the chromone and fluorinated moieties.

Biological Activities and Applications

Anti-Inflammatory Effects

Chromones inhibit cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), key enzymes in inflammatory pathways. Fluorinated variants may exhibit improved metabolic stability, prolonging therapeutic effects.

Future Directions

• Bioactivity Profiling: Systematic in vitro and in vivo studies to quantify antimicrobial, anticancer, and anti-inflammatory potencies.

• Derivatization: Exploring reactions with heterocyclic amines to develop hybrid molecules with enhanced selectivity.

• Drug Delivery Systems: Leveraging fluorination for lipid nanoparticle formulations to improve bioavailability.